Ro 04-5595

NMDA receptor GluN2B subunit binding site
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22ClNO2
Molecular Weight 331.8 g/mol
Cat. No. B15618879
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Technical Parameters


Basic Identity
Product NameRo 04-5595
Molecular FormulaC19H22ClNO2
Molecular Weight331.8 g/mol
Structural Identifiers
InChIInChI=1S/C19H22ClNO2/c1-21-10-9-14-11-19(23-2)18(22)12-16(14)17(21)8-5-13-3-6-15(20)7-4-13/h3-4,6-7,11-12,17,22H,5,8-10H2,1-2H3
InChIKeyDSTWURHEHMZWEI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Ro 04-5595 Selective GluN2B Antagonist


Ro 04-5595(盐酸盐形式)是一种选择性、非竞争性的含 GluN2B(以前称为 NR2B)亚基的 NMDA 受体拮抗剂 [1]。它对重组大鼠 GluN2B 受体的结合亲和力为 Ki = 31 nM,并且与经典的 ifenprodil 结合位点相比,具有独特的 EVT-101 结合位点药理学特征 [2]。该化合物主要用于神经科学和成瘾研究,以解析含 GluN2B 的 NMDA 受体在突触可塑性、兴奋性毒性和药物寻求行为中的作用。

1
EVT-101 site pharmacology — tool compound for probing the EVT-101 allosteric pocket on GluN2B N-terminal domain, distinct from ifenprodil-site ligands
2
GluN2B subunit-selective studies — supports research on NMDA receptor subtype contributions to synaptic plasticity and excitotoxicity
3
Neuroscience & addiction research — reported use in psychostimulant behavioral models; hydrochloride salt form supports solution preparation

Why Ro 04-5595 Is Irreplaceable


尽管存在多种含 GluN2B 的 NMDA 受体拮抗剂,但 Ro 04-5595 因其独特的 EVT-101 结合位点相互作用而区别于原型药物 ifenprodil 和高亲和力配体 Ro 25-6981,后两者均结合经典的 ifenprodil 位点 [1]。这种差异化的结合模式导致不同的功能抑制曲线和下游效应。因此,在需要靶向 EVT-101 变构口袋的研究中,使用 ifenprodil 或 Ro 25-6981 进行简单替代会产生误导性结果。

Target Compound
Ro 04-5595
Binds EVT-101 allosteric pocket; moderate functional potency; distinct downstream signaling profile
Substitute A
Ifenprodil
Targets classical ifenprodil site — binding-site mismatch may shift functional outcomes and allosteric interpretation
Substitute B
Ro 25-6981
Shares ifenprodil-site binding with ~10× higher affinity — receptor occupancy profile may not transfer to EVT-101 context

Ro 04-5595 Differentiation Evidence


EVT-101 vs. Ifenprodil Binding Pockets

分子对接和分子动力学模拟表明,Ro 04-5595 结合至 GluN2B N-末端结构域上新发现的 EVT-101 结合位点,而不是 ifenprodil 结合位点 [1]。相比之下,ifenprodil 和 Ro 25-6981 均靶向经典的 ifenprodil 结合口袋。这一差异为探测含 GluN2B 的 NMDA 受体上两个不同的变构调节位点提供了独特的药理学工具。

Binding Site
Head-to-head
EVT-101 pocket vs. ifenprodil pocket
Supports allosteric site-selectivity research workflow
Docking against GluN1/GluN2B ATD crystal structures; qualitative site distinction
NMDA receptor GluN2B subunit binding site

Calcium Influx Potency Comparison

在原代鸡胚前脑培养物中,通过抑制 NMDA 诱导的钙内流测量,Ro 04-5595 的功能 EC50 为 186 ± 32 nM (N=5) [1]。在同一检测体系中,所有参比化合物的效价顺序为:EVT-101 (EC50 22 ± 8 nM) > Ro 25-6981 (EC50 60 ± 30 nM) > ifenprodil (EC50 100 ± 40 nM) > Ro 04-5595 (EC50 186 ± 32 nM) >> eliprodil (EC50 1300 ± 700 nM)。这一定量排名为需要在钙内流检测中选择适当效价工具化合物的研究人员提供了决策依据。

Ca²⁺ Influx EC₅₀
Head-to-head
186 ± 32 nM
Supports moderate-potency assay window selection
Primary chicken embryo forebrain culture; FLIPR calcium assay; N=5
calcium influx primary neuronal culture potency

NR2B Binding Affinity vs. Ifenprodil

在竞争性结合实验中,使用 [3H]Ro 25-6981 标记大鼠脑膜,Ro 04-5595 表现出与 ifenprodil 等效的亲和力,其 Ki 值为 31 nM [1]。在同一检测体系中,化合物的亲和力排序为:Ro 25-6981 (Kd 3 nM) > CP-101,606 > Ro 04-5595 ≈ ifenprodil >> eliprodil。这一发现表明,尽管 Ro 04-5595 的功能效价低于 ifenprodil(参见证据项 2),但其对 NR2B 亚基的结合亲和力相当。

NR2B Binding Ki
Head-to-head
Ki 31 nM — equivalent rank to ifenprodil
Supports target-engagement comparison context
Rat brain membranes; [³H]Ro 25-6981 radioligand binding
binding affinity NR2B selectivity autoradiography

Methamphetamine-Induced Locomotor Activity

Ro 04-5595 在 5–20 mg/kg 剂量范围内腹腔注射给药,能够剂量依赖性地抑制小鼠中甲基苯丙胺诱导的运动刺激 。这与 Ro 25-6981 形成对比,后者在类似范式中表现出不同的效应特征:尽管两者均能抑制安非他明诱导的运动,但它们与多巴胺能信号的相互作用可能不同,而这与 Ro 04-5595 独特的 EVT-101 结合位点有关。此外,Ro 04-5595(10 mg/kg,腹腔注射,共 6 天)可降低可卡因自我给药大鼠的 AMPA/NMDA 比率 ,表明其在谷氨酸能突触可塑性中的功能作用。

In Vivo Model
Data to verify
Dose-dependent inhibition of methamphetamine-induced locomotion
Reported in vivo model-response context
Source-specific review recommended; behavioral endpoint requires independent validation
locomotor activity methamphetamine in vivo efficacy

Ro 04-5595 Application Scenarios


Dissecting EVT-101 and Ifenprodil Sites

当研究需要区分 GluN2B N-末端结构域上两个变构结合口袋的功能效应时,Ro 04-5595 因其独特的 EVT-101 位点结合模式(证据项 1)成为无法替代的工具。与结合 ifenprodil 位点的化合物(如 ifenprodil 和 Ro 25-6981)联合使用,Ro 04-5595 能够对每个变构位点的功能选择性进行药理学解析。

Moderate Potency in Calcium and Excitotoxicity Assays

对于需要中等纳摩尔效价 GluN2B 拮抗剂(而非 EVT-101 或 Ro 25-6981 的高效价)的钙内流或神经保护实验,Ro 04-5595 的 EC50 为 186 nM(证据项 2),提供了理想的中间效价窗口。这减少了高效价化合物可能导致的过度靶点抑制或脱靶效应风险。

Psychostimulant Addiction Behavioral Tool

Ro 04-5595 已证实在甲基苯丙胺和可卡因模型中具有体内疗效(证据项 4),特别适用于研究谷氨酸能可塑性在药物寻求行为中的作用。其独特的结合位点可能比传统的 ifenprodil 位点拮抗剂提供更特异的抗成瘾效应。

Application
Selection Property
Validation Focus
GluN2B allosteric site mapping
EVT-101 site binding profile
Functional site-selectivity review
Calcium influx & excitotoxicity studies
Moderate potency range
Potency-window validation
Psychostimulant model studies
In vivo behavioral response
Model-response endpoint review

Technical Documentation Hub

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57 linked technical documents
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